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Compound of Interest

Compound Name: Triredisol
CAS No.: 76773-81-4
Cat. No.: B1683672
Get Quote
. J

Disclaimer: The term "Triredisol" is not consistently used in chemical safety literature and
appears to be ambiguous. It may be a brand name, a misspelling, or a component of a mixture.
Given the context of laboratory research and the professionals targeted by this guidance, it is
highly probable that the query refers to TRIzol™, a common reagent used for RNA extraction.
TRIzol™ contains phenol and guanidinium thiocyanate, which are hazardous materials
requiring specific disposal protocols.

This guide will primarily focus on the disposal procedures for TRIzol™ and similar phenol-
guanidinium thiocyanate-based reagents. Additionally, information on the disposal of
Triethylene Glycol Dimethacrylate, another chemical sometimes associated with similar trade
names, is provided as a secondary reference.

Disposal of TRIzol™ and Phenol-Guanidinium
Thiocyanate Reagents

TRIzol™ and similar reagents are toxic, corrosive, and pose a significant health risk if not
handled and disposed of correctly.[1][2][3] They are harmful if swallowed, inhaled, or in contact

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1683672#bc-rfq
https://www.benchchem.com/product/b1683672/docs?utm_src=pdf-body#proper-disposal-procedures-for-laboratory-reagents
https://www.scribd.com/document/687084104/msds-TRIzol-Reagent
https://www.abpbio.com/wp-content/uploads/2020/06/msds-TRIzol-Reagent.pdf
https://biolauniversity-ca.safecollegessds.com/document/view/b71ff8f2-7a80-441d-8a9a-9a137ba78994/07d4a5a5-d0fa-4832-8525-1576a46b3de5/Trizol%20Reagent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683672?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

with skin, and can cause severe skin burns and eye damage.[1][2][3][4] Furthermore, the
guanidinium thiocyanate component can produce toxic gases if mixed with bleach or acids.

Hazard Summary for TRizo|™

Hazard Classification

Description

Acute Toxicity (Oral, Dermal, Inhalation)

Toxic if swallowed, in contact with skin, or if
inhaled.[1][2][3]

Skin Corrosion/Irritation

Causes severe skin burns and eye damage.[1]

[2](3]

Serious Eye Damage/Irritation

Causes serious eye damage.[1]

Germ Cell Mutagenicity

Suspected of causing genetic defects.[1][3]

Specific Target Organ Toxicity

May cause respiratory irritation and damage to
organs through prolonged or repeated
exposure.[1][3]

Aquatic Hazard

Harmful to aquatic life with long-lasting effects.

[3]

Experimental Protocol: TRIzol™ Waste Disposal

This protocol outlines the necessary steps for the safe collection and disposal of TRIzol™

waste in a laboratory setting.

I. Personal Protective Equipment (PPE) and Handling:

¢ Always handle TRIzol™ inside a certified chemical fume hood to avoid inhaling hazardous

vapors.[5]

o Wear appropriate PPE, including a lab coat, chemical-resistant gloves (nitrile gloves should
be changed immediately upon contact with TRIzol™), and chemical splash goggles.[1][6]

o Before starting work, locate the nearest eyewash station and safety shower.[6]

Il. Waste Segregation and Collection:
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e Liquid Waste:

o

All liquid waste containing TRIzol™, phenol, or chloroform must be collected as hazardous
waste.[5][6]

o Do not pour TRIzol™ waste down the sink.[2][5][7]

o Collect liquid waste in a designated, compatible, and sealable hazardous waste container.
[5] This container should be clearly labeled "Hazardous Waste: Phenol, Guanidinium
Thiocyanate" or as per your institution's guidelines.

o If TRIzol™ is mixed with chloroform, it should be disposed of in a "Halogenated Aqueous”
waste container. Otherwise, it can be disposed of as "Non-halogenated” waste, ensuring
compatibility with other contents.[8]

e Solid Waste:

o Collect all materials contaminated with TRIzol™, such as pipette tips, centrifuge tubes,
and gloves, in a separate, sealable container lined with a plastic bag.[5]

o This container must also be labeled as hazardous waste.[5] Puncture-proof containers are
preferred for solid waste.[5]

o Disposable items that are not grossly contaminated may be disposed of in regular trash,
but if they have a strong odor or visible residue, they must be treated as hazardous waste.

[8]
[ll. Container Management and Disposal:
o Keep hazardous waste containers securely closed when not in use.[5]
o Store waste containers in a designated Satellite Accumulation Area within the laboratory.

e Do not overfill containers; request a hazardous waste pickup when the container is
approximately 90% full.[5]

o Follow your institution's specific procedures for requesting a hazardous waste pickup (e.g.,
contacting the Environmental Health & Safety (EH&S) office).[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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